(E)-N-((E)-5-((dimethylamino)methylene)-3-ethyl-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-[(5E)-5-(dimethylaminomethylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H19N3O3S2/c1-5-18-14(19)13(10-17(3)4)22-15(18)16-23(20,21)12-8-6-11(2)7-9-12/h6-10H,5H2,1-4H3/b13-10+,16-15+
• InChI Key: VVIARYHVBMTNHD-ZVRISXNUSA-N
• Canonical SMILES: CCN1C(=O)C(=CN(C)C)SC1=NS(=O)(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCN\1C(=O)/C(=C\N(C)C)/S/C1=N/S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

The compound appears to contain a thiazolidine ring, which is a heterocyclic compound similar to a thiazole but with one extra CH2 group. It also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom. The presence of a dimethylamino group indicates that there are two methyl groups attached to an amino group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a heterocyclic ring. These groups would likely contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some potential reactions based on its functional groups. For example, sulfonamides are known to participate in reactions such as hydrolysis and elimination. The thiazolidine ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a sulfonamide group could increase its solubility in water. The compound might also exhibit strong absorption in the UV-Vis region due to the presence of conjugated systems.

Scientific Research Applications

Antibacterial Coatings and Surfaces

• . Researchers have explored its use in developing antimicrobial coatings for medical devices, hospital equipment, and other surfaces to prevent bacterial colonization and infection.

Smart Materials with Aggregation-Induced Emission (AIE)

• AIE-active macromolecules, including those based on PDMAEMA, have gained attention for their luminescent properties. .

Photocatalysis and Energy Transfer

• While not directly related to PDMAEMA, the compound’s dimethylamino group suggests potential applications in photochemical reactions. . Similar principles may apply to this compound.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many sulfonamides are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

While specific safety and hazard information for this compound is not available, we can infer that proper handling and disposal procedures should be followed due to the presence of functional groups such as sulfonamides and amines, which can be hazardous.

Future Directions

The future directions for this compound would likely depend on its potential applications. For example, if it shows promise as an antibiotic, further studies could be conducted to optimize its structure and improve its efficacy.